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Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B195540

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2'-Hydroxyacetophenone, also known as o-hydroxyacetophenone, is a versatile
organic intermediate widely employed in the synthesis of a variety of biologically active
compounds.[1][2] Its unique structure, featuring a hydroxyl group ortho to an acetyl group on a
benzene ring, makes it a key precursor for the synthesis of flavonoids, chalcones, and other
heterocyclic compounds of medicinal interest.[3][4][5] This document provides detailed
application notes and experimental protocols for key reactions involving 2'-
hydroxyacetophenone.

Synthesis of Chalcones via Claisen-Schmidt
Condensation

The Claisen-Schmidt condensation is a cornerstone reaction for the synthesis of chalcones,
which are precursors to flavonoids and exhibit a wide range of biological activities, including
antioxidant, anti-inflammatory, and anticancer properties.[3][6] This reaction involves the base-
or acid-catalyzed condensation of an aromatic aldehyde with a ketone, in this case, 2'-
hydroxyacetophenone.[3][6]

Reaction Scheme:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b195540?utm_src=pdf-interest
https://www.benchchem.com/product/b195540?utm_src=pdf-body
https://wap.guidechem.com/question/how-can-2-hydroxyacetophenone--id149767.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxyacetophenone
https://www.journals.innovareacademics.in/index.php/ajpcr/article/download/15928/9817
https://eureka.patsnap.com/patent-CN105130781A
https://patents.google.com/patent/CN105130781A/en
https://www.benchchem.com/product/b195540?utm_src=pdf-body
https://www.benchchem.com/product/b195540?utm_src=pdf-body
https://www.journals.innovareacademics.in/index.php/ajpcr/article/download/15928/9817
https://www.researchgate.net/publication/244277832_Liquid_phase_reaction_of_2'-hydroxyacetophenone_and_benzaldehyde_over_ZSM-5_catalysts
https://www.benchchem.com/product/b195540?utm_src=pdf-body
https://www.benchchem.com/product/b195540?utm_src=pdf-body
https://www.journals.innovareacademics.in/index.php/ajpcr/article/download/15928/9817
https://www.researchgate.net/publication/244277832_Liquid_phase_reaction_of_2'-hydroxyacetophenone_and_benzaldehyde_over_ZSM-5_catalysts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reactants

2'-Hydroxyacetophenone

Products
. Condensation .
Aromatic Aldehyde __| ®» 2'-Hydroxychalcone
Base or Acid Catalyst
Reactants
Products

2'-Hydroxychalcone _

DMSO / Iz

Oxidative Cyclization

» Flavone

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Products

2'-Hydroxyacetophenone (ortho)
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Step 1: Formation of Intermediate

2'-Hydroxyacetophenone Diethyl Carbonate NaH in Toluene

Reaction at 110°C

Step 2: Hydrolysis and Cyclization

Cooling to 60°C

Addition of Water

Acidification (pH ~7)

Step 3: Micl"vael Addition

Addition of Benzylideneacetone

i

Reaction to form Warfarin

Step 4: Isolation|and Purification

Extraction

Crystallization

Pure Warfarin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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